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Compound of Interest

Compound Name: 2,3-Dichlorobenzoic acid-13C

Cat. No.: B562101

Technical Guide: 2,3-Dichlorobenzoic Acid-**C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the analytical profile of 2,3-
Dichlorobenzoic acid-13C, a stable isotope-labeled compound crucial for a range of research
and development applications, including its use as an internal standard in quantitative mass
spectrometry-based studies.

Compound Information

2,3-Dichlorobenzoic acid-13C is a synthesized, isotopically enriched form of 2,3-Dichlorobenzoic
acid. The incorporation of a 13C atom provides a distinct mass shift, making it an ideal internal
standard for the accurate quantification of the unlabeled analyte in complex matrices.

Table 1: Chemical and Physical Properties
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Property Value

Chemical Name 2,3-Dichlorobenzoic acid-13C
Unlabeled CAS Number 50-45-3[1]

Labeled CAS Number 1184971-82-1[2]

Molecular Formula Ce6t3CH4Cl202[2]

Molecular Weight 192.01 g/mol [2]
Appearance White to off-white solid
Melting Point 168-170 °C (for unlabeled)

Soluble in organic solvents such as methanol,

Solubilit
Y acetonitrile, and DMSO.

Analytical Data

The following tables summarize the typical quantitative data obtained from a batch-specific
Certificate of Analysis. These values are representative and may vary slightly between batches.

Table 2: Purity and Isotopic Enrichment

Parameter Method Result

Chemical Purity HPLC-UV >98.0%

Isotopic Enrichment Mass Spectrometry =99 atom % 13C
Isotopic Purity Mass Spectrometry Conforms to structure

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
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The chemical purity of 2,3-Dichlorobenzoic acid-13C is determined using a gradient reversed-
phase HPLC method.[3][4]

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

o Mobile Phase A: 0.01 M Ammonium acetate buffer (pH 2.5) and methanol (50:50, v/v).[3][4]
» Mobile Phase B: Methanol and water (80:20, v/v).[3][4]

e Gradient Program:

0-5 min: 100% A

o

[¢]

5-20 min: Linear gradient to 100% B

20-25 min: 100% B

[e]

25-30 min: Return to 100% A

[e]

e Flow Rate: 1.2 mL/min.[3][4]
o Detection Wavelength: 210 nm.[3][4]
e Injection Volume: 10 pL.

o Data Analysis: The purity is calculated based on the area percentage of the main peak
relative to the total peak area.

Isotopic Enrichment and Purity by Mass Spectrometry

The isotopic enrichment and confirmation of the isotopic distribution are performed using high-
resolution mass spectrometry (HRMS).

 Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or Q-TOF,
coupled to an electrospray ionization (ESI) source.

 lonization Mode: Negative ESI.
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¢ [nfusion Solvent: 50:50 Acetonitrile:Water with 0.1% formic acid.
e Mass Range: m/z 100-300.

o Data Analysis: The isotopic enrichment is determined by comparing the ion intensities of the
labeled ([M-H]~) and unlabeled ([M-H]~) species. The isotopic purity is confirmed by the
observed isotopic pattern matching the theoretical distribution for the 13C-labeled compound.

Visualized Workflow

The following diagram illustrates the general workflow for the quality control analysis of 2,3-

Dichlorobenzoic acid-13C.

Figure 1. Quality Control Workflow for 2,3-Dichlorobenzoic Acid-13C
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Caption: Figure 1. Quality Control Workflow for 2,3-Dichlorobenzoic Acid-*3C.

This technical guide is intended to provide a comprehensive overview for researchers and
professionals in drug development. For batch-specific data, please refer to the Certificate of
Analysis provided with the product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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